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Compound of Interest

Compound Name: 2-Bromonaphthalene-d7

Cat. No.: B8269670

Technical Guide: Physical Properties of 2-
Bromonaphthalene

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a concise overview of the known physical properties of
2-bromonaphthalene, focusing on its melting point and solubility. Due to a lack of available data
for 2-Bromonaphthalene-d7, this document reports the properties of the non-deuterated
parent compound, 2-bromonaphthalene. The information is presented in a clear, tabular format
for ease of reference. Furthermore, generalized experimental protocols for determining melting
point and solubility are provided to illustrate the standard methodologies employed in such
characterizations. A logical workflow for the physical property determination of a chemical
compound is also visualized.

Physical Properties of 2-Bromonaphthalene

The physical characteristics of a compound are critical for its application in research and
development, influencing factors such as formulation, storage, and reaction conditions.

Melting Point

The melting point of 2-bromonaphthalene is consistently reported in a narrow range, indicating
a crystalline solid at room temperature. The aggregated data from various sources are
presented below.
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Physical Property Value Source(s)
Melting Point 52-55 °C [1112]
Melting Point 53-57 °C [3]
Melting Point 54.0to0 58.0 °C

Solubility

The solubility of 2-bromonaphthalene has been qualitatively described in several sources. It is
generally characterized by its poor solubility in aqueous solutions and good solubility in
common organic solvents.

o Water: Insoluble or sparingly soluble.[2][4][5]

e Organic Solvents:
o Soluble in methanol (50 mg/mL, clear, colorless to yellow solution).[1][4]
o Readily dissolves in ethanol, ether, and benzene.[2][4][5]

Experimental Protocols

While specific experimental documentation for the determination of 2-bromonaphthalene's
physical properties is not detailed in the available literature, the following represents standard
methodologies for such characterizations.

Determination of Melting Point (Capillary Method)

o Sample Preparation: A small amount of finely powdered, dry 2-bromonaphthalene is packed
into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which is
equipped with a calibrated thermometer or a digital temperature sensor.

e Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used
to approach the expected melting point.
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Observation: As the temperature nears the expected melting point, the heating rate is
reduced to approximately 1-2 °C per minute. The temperature range is recorded from the
point at which the first drop of liquid appears to the point at which the entire sample has
melted.

Reporting: The reported melting point is the recorded temperature range.

Qualitative Determination of Solubility

Sample Preparation: A small, measured amount of 2-bromonaphthalene (e.g., 10 mg) is
placed into a test tube.

Solvent Addition: A measured volume of the solvent to be tested (e.g., 1 mL of water,
methanol, etc.) is added to the test tube.

Mixing: The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period to
ensure thorough mixing.

Observation: The solution is visually inspected for the presence of undissolved solid.

Classification:

o Soluble: No undissolved solid is visible.

o Sparingly Soluble: A small amount of undissolved solid remains.

o Insoluble: The majority of the solid remains undissolved.

Quantitative Assessment (if required): For a more precise measurement, known amounts of
the solute are added to a fixed volume of solvent until saturation is reached. The
concentration at saturation represents the solubility.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 2-Bromonaphthalene-d7 (melting
point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8269670#physical-properties-of-2-
bromonaphthalene-d7-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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